Cas no 1042588-56-6 ((3,4-Difluorophenyl)methyl(3-methoxypropyl)amine)

• Product Name: (3,4-Difluorophenyl)methyl(3-methoxypropyl)amine
• CAS No: 1042588-56-6
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5069274
• PubChem ID: 28673210
• Update Time: 2025-05-26

(3,4-Difluorophenyl)methyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• [(3,4-Difluorophenyl)methyl](3-methoxypropyl)amine
• N-[(3,4-difluorophenyl)methyl]-3-methoxypropan-1-amine
• (3,4-Difluorophenyl)methyl(3-methoxypropyl)amine

• Inchi： 1S/C11H15F2NO/c1-15-6-2-5-14-8-9-3-4-10(12)11(13)7-9/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： MVHXYOPDDHZZJP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CNCCCOC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3,4-Difluorophenyl)methyl(3-methoxypropyl)amine

Introduction to (3,4-Difluorophenyl)methyl(3-methoxypropyl)amine and Its Applications in Modern Chemical Biology

(3,4-Difluorophenyl)methyl(3-methoxypropyl)amine, CAS no. 1042588-56-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its 3,4-difluorophenyl moiety and 3-methoxypropyl amine side chain, exhibits a range of potential applications in pharmaceutical research, agrochemical development, and material science. The presence of fluorine atoms in the phenyl ring enhances its metabolic stability and binding affinity, making it a valuable building block for drug discovery.

The chemical structure of (3,4-Difluorophenyl)methyl(3-methoxypropyl)amine is highly versatile, allowing for modifications that can fine-tune its biological activity. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules. The compound's ability to interact with biological targets has been explored in various preclinical models, demonstrating its potential as a pharmacophore in the development of therapeutic agents.

In the realm of pharmaceutical research, (3,4-Difluorophenyl)methyl(3-methoxypropyl)amine has been investigated for its potential to modulate enzyme activity and receptor binding. Its fluorinated aromatic ring contributes to enhanced lipophilicity and binding stability, which are critical factors in drug design. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases and transcription factors, suggesting their utility in treating inflammatory diseases and cancer.

The 3-methoxypropyl amine group provides an additional layer of functionality, enabling further chemical modifications such as acylation or alkylation. These modifications can lead to the synthesis of more complex molecules with tailored biological properties. Researchers have leveraged this flexibility to develop novel compounds that exhibit improved pharmacokinetic profiles and reduced toxicity.

Recent advancements in computational chemistry have further enhanced the understanding of (3,4-Difluorophenyl)methyl(3-methoxypropyl)amine's interactions with biological targets. Molecular docking studies have identified specific binding pockets on proteins where this compound can dock effectively. These findings have guided the design of more potent and selective analogs, which are being tested in ongoing clinical trials.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for developing new pesticides and herbicides. Its structural features make it a suitable candidate for creating molecules that can target specific enzymes or receptors in pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices that reduce reliance on traditional chemical formulations.

In material science, (3,4-Difluorophenyl)methyl(3-methoxypropyl)amine has been explored for its role in synthesizing advanced polymers and coatings. The presence of fluorine atoms imparts unique properties such as low friction coefficients and high thermal stability, making it valuable for high-performance materials used in aerospace and electronics industries.

The synthesis of (3,4-Difluorophenyl)methyl(3-methoxypropyl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. These methodologies often incorporate green chemistry principles to minimize waste and energy consumption.

Ongoing research continues to uncover new applications for this compound across various fields. Its unique structural features make it a valuable tool for scientists working on cutting-edge technologies such as biodegradable materials and smart drug delivery systems. As our understanding of its properties grows, so does its potential to contribute to advancements in science and industry.